Cas no 954618-54-3 (N'-(4-fluorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylethanediamide)

• Product Name: N'-(4-fluorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylethanediamide
• CAS No: 954618-54-3
• MF: C₂₃H₂₂FN₃O₂S
• MW: 423.503087520599
• CID: 6545966
• Update Time: 2025-10-30

N'-(4-fluorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-fluorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylethanediamide
• N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-thiophen-3-ylethyl]-N'-(4-fluorophenyl)oxamide

• Inchi： 1S/C23H22FN3O2S/c24-19-5-7-20(8-6-19)26-23(29)22(28)25-13-21(18-10-12-30-15-18)27-11-9-16-3-1-2-4-17(16)14-27/h1-8,10,12,15,21H,9,11,13-14H2,(H,25,28)(H,26,29)
• InChI Key： BKODGGDRFIMNGA-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCC2=C(C1)C=CC=C2)C1C=CSC=1)(=O)C(NC1=CC=C(F)C=C1)=O

Additional information on N'-(4-fluorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylethanediamide

Introduction to N'-(4-fluorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylethanediamide (CAS No. 954618-54-3)

N'-(4-fluorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylethanediamide is a highly sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 954618-54-3, represents a novel molecular architecture that integrates multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development. The structural complexity of this molecule arises from its combination of a 4-fluorophenyl group, a 1,2,3,4-tetrahydroisoquinolin-2-yl moiety, and a thiophen-3-yl substituent, which collectively contribute to its unique chemical and biological properties.

The incorporation of the 4-fluorophenyl group into the molecular framework is particularly noteworthy. Fluoro-substituted aromatic compounds are well-documented for their ability to enhance metabolic stability and binding affinity in drug molecules. This feature is particularly relevant in the context of modern drug design, where optimizing pharmacokinetic profiles is crucial for therapeutic efficacy. The presence of the 1,2,3,4-tetrahydroisoquinolin-2-yl scaffold further enriches the structural diversity of this compound. Tetrahydroisoquinoline derivatives have been extensively studied for their potential as bioactive molecules, with several analogs demonstrating significant pharmacological activity in various disease models. The unique electronic and steric properties of this moiety make it an attractive component for designing molecules with tailored biological responses.

The terminal thiophen-3-yl group adds another layer of complexity to the molecule. Thiophene derivatives are known for their broad spectrum of biological activities and have been incorporated into numerous pharmacologically active agents. The specific positioning of the thiophene ring in this compound may influence its interactions with biological targets, potentially modulating its pharmacological profile in novel ways. The diaminodiethyl side chain further contributes to the compound's structural complexity and may play a role in modulating solubility and bioavailability.

In recent years, there has been a surge in interest regarding the development of multitargeted drugs that can simultaneously interact with multiple biological pathways. N'-(4-fluorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylethanediamide embodies this concept through its multifaceted structural features. The combination of the aforementioned pharmacophores suggests that this compound may exhibit activity across multiple therapeutic areas. For instance, the tetrahydroisoquinoline moiety has been associated with potential applications in central nervous system (CNS) disorders, while the fluoro aromatic ring may contribute to anti-inflammatory or anticancer properties.

The synthesis of such complex molecules represents a significant challenge in organic chemistry. However, advances in synthetic methodologies have made it increasingly feasible to construct intricate molecular architectures like that of N'-(4-fluorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylethanediamide. Modern techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient assembly of heterocyclic systems and have facilitated the introduction of diverse functional groups into the molecular framework. These advancements have not only streamlined the synthesis process but also opened new avenues for exploring structure-function relationships.

The pharmacological evaluation of N'-(4-fluorophenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylethanediamide is currently underway in several research laboratories. Preliminary studies have indicated that this compound exhibits promising biological activity in vitro and in vivo models relevant to various diseases. For instance, preliminary data suggest that it may possess inhibitory effects on certain enzymes and receptors that are implicated in neurological disorders such as Parkinson's disease and Alzheimer's disease. Additionally, its interaction with inflammatory pathways has been explored as a potential therapeutic strategy for chronic inflammatory conditions.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it an attractive scaffold for developing novel imaging agents or probes used in diagnostic applications. Furthermore，the ability to modulate its properties through structural modifications opens up possibilities for creating customized derivatives with enhanced efficacy or reduced side effects.

In conclusion，N'-(4-fluorophenyl)-N-2-(1， 2， 3， 4-tetrahydroisoquinolin - 2 - yl ) - 2 - ( thi ophen - 3 - yl ) ethylethan ediamide ( CAS No . 954618 - 54 - 3 ) is a structurally complex organic compound with significant potential in pharmaceutical research . Its multifaceted molecular architecture ， incorporating key pharmacophoric elements such as the < strong > 4 - fluor ophen yl strong > ，< strong > 1 ， 2 ， 3 ， 4 - tetrahyd ro isoqui no lin - 2 - yl strong > ，and< strong > thi ophen - 3 - yl strong > groups ， positions it as a promising candidate for further exploration in drug discovery and development . As research continues to uncover new insights into its biological activities and mechanisms of action，this compound is poised to play an important role in advancing therapeutic strategies across multiple disease areas . p >